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Compound of Interest

Compound Name: 1-Chloro-1-nitropropane

Cat. No.: B165096 Get Quote

Essential Safety and Handling Guide for 1-Chloro-1-
nitropropane
This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Chloro-1-nitropropane in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

mitigate risks.

Hazard Identification and Health Effects
1-Chloro-1-nitropropane is a hazardous chemical that presents multiple risks. It is a colorless

liquid with an unpleasant and irritating odor.[1] It is classified as a combustible liquid and poses

a significant health risk through inhalation, ingestion, and skin or eye contact.[1][2]

Health Hazards:

Acute Effects: Contact can cause irritation and burns to the skin and eyes.[1] Inhalation can

irritate the nose, throat, and lungs, leading to coughing and shortness of breath.[1] Higher

exposures may result in a buildup of fluid in the lungs (pulmonary edema), which is a

medical emergency.[1] Swallowing the chemical is harmful.[2][3]

Chronic Effects: Repeated exposure may lead to bronchitis with symptoms like coughing,

phlegm, and shortness of breath.[1] There is also a risk of damage to the liver, kidneys, and

heart.[1][4]
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Physical and Chemical Properties
Understanding the physical and chemical properties of 1-Chloro-1-nitropropane is crucial for

safe handling and storage.

Property Value

Appearance Colorless liquid

Odor Unpleasant and irritating

Molecular Weight 123.54 g/mol [3]

Boiling Point 141-143 °C (286-289 °F) at 760 mmHg[5]

Flash Point 62 °C (144 °F)[5][6]

Vapor Pressure 5.8 mmHg at 25 °C (77 °F)[5]

Vapor Density 4.26 (Heavier than air)[5]

Specific Gravity 1.2 (Denser than water)[5]

Water Solubility 1 to 5 mg/mL at 22 °C (72 °F)[5]

Reactivity

Sensitive to heat (may be explosive).

Incompatible with oxidizers. Attacks some

plastics, rubber, and coatings.[2][7]

Exposure Limits
Adherence to established exposure limits is mandatory to ensure personnel safety.

Organization Limit Type Value

NIOSH REL TWA 2 ppm (10 mg/m³)[8]

OSHA PEL TWA 20 ppm (100 mg/m³)[8]

ACGIH TLV TWA 2 ppm (10 mg/m³)[8]

NIOSH IDLH - 100 ppm[5][8]
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TWA (Time-Weighted Average), REL (Recommended Exposure Limit), PEL (Permissible

Exposure Limit), TLV (Threshold Limit Value), IDLH (Immediately Dangerous to Life or Health)

Operational Plan: Step-by-Step Guidance
Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1-Chloro-1-nitropropane.

Protection Type Recommended Equipment

Eye and Face

Indirect-vent, impact and splash-resistant

goggles. A face shield must be worn in addition

to goggles when there is a risk of splashing.[1]

Skin and Body

Wear appropriate personal protective clothing to

prevent skin contact.[5] This includes a lab coat,

and for larger quantities or splash risks, a

chemical-resistant apron or suit. Butyl rubber

and Polyvinyl Alcohol are recommended

protective materials.[1]

Hand

Chemical-resistant gloves are required. ACGIH

recommends Butyl Rubber and Polyvinyl

Alcohol as suitable materials.[1] Always inspect

gloves for integrity before use.

Respiratory

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[1]

If ventilation is inadequate or exposure limits are

likely to be exceeded, a NIOSH-approved

respirator with appropriate cartridges must be

used.[1] For emergencies or unknown

concentrations, a self-contained breathing

apparatus (SCBA) is necessary.[6][9]

Handling and Storage Procedures
Receiving and Unpacking:
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Visually inspect the container for any signs of damage or leaks upon receipt.

Wear appropriate PPE (gloves, safety goggles) during unpacking.

Unpack in a well-ventilated area or fume hood.

General Handling:

Handle 1-Chloro-1-nitropropane in a designated area, such as a chemical fume hood, to

minimize inhalation exposure.[1]

Use the smallest quantity necessary for the experiment.

Avoid direct contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.[1][6]

Use explosion-proof electrical equipment and non-sparking tools, especially when working

above the flash point of 62°C.[2][7]

Wash hands thoroughly after handling.[1]

Storage:

Store in tightly closed containers in a cool, well-ventilated area away from heat, sparks, and

open flames.[1][2]

Store separately from strong oxidants and acids.[6][10]

Ensure storage containers are clearly labeled.

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.
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Contain: For small spills, absorb the liquid with an inert material such as vermiculite, dry

sand, or earth.[1][3] Do not use combustible materials.

Collect: Wearing appropriate PPE, carefully collect the absorbed material into a sealable,

labeled container for hazardous waste disposal.[3][6]

Decontaminate: Wash the spill area thoroughly after cleanup is complete.[1]

Report: Report all spills to the appropriate safety personnel.

First Aid:

Inhalation: Move the person to fresh air and keep them in a comfortable, half-upright position

for breathing. Seek immediate medical attention.[2][6]

Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin with plenty

of water and soap.[2][6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if possible. Seek immediate medical attention.[2][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2][6]

Fire Fighting:

Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[1][2]

Water spray can be used to cool fire-exposed containers.[1]

Hazards: The chemical is combustible and may explode in a fire.[1] Combustion produces

poisonous gases, including phosgene and nitrogen oxides.[1][2]

Protective Actions: Firefighters should wear full protective gear, including a self-contained

breathing apparatus (SCBA).[6]

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/0395.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-1-nitropropane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-1-nitropropane
https://www.inchem.org/documents/icsc/icsc/eics1423.htm
https://nj.gov/health/eoh/rtkweb/documents/fs/0395.pdf
https://www.chemicalbook.com/msds/1-chloro-1-nitropropane.pdf
https://www.inchem.org/documents/icsc/icsc/eics1423.htm
https://www.chemicalbook.com/msds/1-chloro-1-nitropropane.pdf
https://www.inchem.org/documents/icsc/icsc/eics1423.htm
https://www.chemicalbook.com/msds/1-chloro-1-nitropropane.pdf
https://www.inchem.org/documents/icsc/icsc/eics1423.htm
https://www.chemicalbook.com/msds/1-chloro-1-nitropropane.pdf
https://www.inchem.org/documents/icsc/icsc/eics1423.htm
https://nj.gov/health/eoh/rtkweb/documents/fs/0395.pdf
https://www.chemicalbook.com/msds/1-chloro-1-nitropropane.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0395.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0395.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0395.pdf
https://www.chemicalbook.com/msds/1-chloro-1-nitropropane.pdf
https://www.inchem.org/documents/icsc/icsc/eics1423.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Chloro-1-nitropropane and any contaminated materials must be disposed of as hazardous

waste.[1]

Collect waste in a clearly labeled, sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal.

Contact your institution's environmental health and safety (EHS) department for specific

disposal procedures.[1]

Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 1-Chloro-1-
nitropropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b165096?utm_src=pdf-body-img
https://www.benchchem.com/product/b165096?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. nj.gov [nj.gov]

2. chemicalbook.com [chemicalbook.com]

3. 1-Chloro-1-nitropropane | C3H6ClNO2 | CID 11750 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. dnacih.com [dnacih.com]

5. 1-CHLORO-1-NITROPROPANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

6. ICSC 1423 - 1-CHLORO-1-NITROPROPANE [inchem.org]

7. echemi.com [echemi.com]

8. 1-Chloro-1-nitropropane - IDLH | NIOSH | CDC [cdc.gov]

9. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

10. CDC - 1-CHLORO-1-NITROPROPANE - International Chemical Safety Cards - NIOSH
[med.iiab.me]

To cite this document: BenchChem. [Personal protective equipment for handling 1-Chloro-1-
nitropropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165096#personal-protective-equipment-for-handling-
1-chloro-1-nitropropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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